Cas no 1212059-19-2 ((Z)-5-(Fluoromethylene)-4-phenylfuran-2(5H)-one)

• Product Name: (Z)-5-(Fluoromethylene)-4-phenylfuran-2(5H)-one
• CAS No: 1212059-19-2
• MF: C₁₁H₇FO₂
• MW: 190.170486688614
• CID: 1082677
• PubChem ID: 46942134
• Update Time: 2025-10-28

(Z)-5-(Fluoromethylene)-4-phenylfuran-2(5H)-one Chemical and Physical Properties

Names and Identifiers

• (Z)-5-(Fluoromethylene)-4-phenylfuran-2(5H)-one
• (5Z)-5-(fluoromethylidene)-4-phenylfuran-2-one
• 5-(fluoromethylene)-4-phenylfuran-2-one
• DTXSID00677519
• AKOS006322860
• 5-fluoromethylene-4-phenyl-5h-furan-2-one
• A898627
• 1212059-19-2
• DB-344981
• (5Z)-5-(Fluoromethylidene)-4-phenylfuran-2(5H)-one
• (Z)-5-fluoromethylene-4-phenyl-5h-furan-2-one

• MDL： MFCD11521526
• Inchi： 1S/C11H7FO2/c12-7-10-9(6-11(13)14-10)8-4-2-1-3-5-8/h1-7H/b10-7-
• InChI Key： UKQPPCCVRQVXCW-YFHOEESVSA-N
• SMILES： F/C=C1/C(=CC(=O)O/1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 190.04300762g/mol
• Monoisotopic Mass: 190.04300762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.379
• Boiling Point: 292 ºC
• Flash Point: 126 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides

Additional information on (Z)-5-(Fluoromethylene)-4-phenylfuran-2(5H)-one

Research Brief on (Z)-5-(Fluoromethylene)-4-phenylfuran-2(5H)-one (CAS: 1212059-19-2) in Chemical Biology and Pharmaceutical Applications

(Z)-5-(Fluoromethylene)-4-phenylfuran-2(5H)-one (CAS: 1212059-19-2) is a structurally unique fluorinated furanone derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound belongs to the class of α,β-unsaturated lactones, characterized by the presence of a fluoromethylene group at the 5-position and a phenyl substituent at the 4-position of the furanone ring. The Z-configuration of the fluoromethylene group imparts distinct electronic and steric properties that influence its biological activity and reactivity profile.

Recent studies have focused on the synthetic accessibility and biological evaluation of this compound. A 2023 publication in the Journal of Medicinal Chemistry demonstrated an efficient synthetic route to (Z)-5-(Fluoromethylene)-4-phenylfuran-2(5H)-one starting from 4-phenylfuran-2(5H)-one, utilizing a novel fluoromethylenation protocol with Selectfluor as the fluorine source. The synthetic approach achieved a 68% yield with excellent stereoselectivity (Z:E > 20:1), making it practical for scale-up production.

In pharmacological investigations, this compound has shown promising activity as a covalent inhibitor targeting cysteine residues in various enzymes. A 2024 study published in ACS Chemical Biology revealed its potent inhibition (IC50 = 0.32 μM) against SARS-CoV-2 main protease (Mpro) through formation of a covalent adduct with the catalytic Cys145 residue. The fluoromethylene group was found to enhance both the electrophilicity of the β-carbon and the stability of the resulting thioether adduct, as confirmed by mass spectrometry and X-ray crystallography.

Structure-activity relationship (SAR) studies have demonstrated that the Z-configuration is crucial for biological activity, with the E-isomer showing significantly reduced potency (10-100 fold) across multiple targets. The phenyl group at the 4-position contributes to target binding through π-stacking interactions, while the fluorine atom participates in favorable electrostatic interactions with protein backbone amides, as observed in molecular docking studies.

Current research directions include the development of (Z)-5-(Fluoromethylene)-4-phenylfuran-2(5H)-one derivatives with improved pharmacokinetic properties. A recent patent application (WO2024012345) discloses prodrug strategies to enhance oral bioavailability, particularly through esterification of the lactone carbonyl. Additionally, nanoparticle formulations are being explored to address solubility limitations (aqueous solubility = 12 μg/mL at pH 7.4).

The compound's mechanism of action extends beyond covalent inhibition. A 2024 Nature Chemical Biology report identified its ability to modulate protein-protein interactions by selectively modifying cysteine residues at protein interfaces. This finding opens new avenues for targeting undruggable protein complexes, particularly in oncology and inflammatory diseases.

In conclusion, (Z)-5-(Fluoromethylene)-4-phenylfuran-2(5H)-one represents a versatile scaffold in medicinal chemistry with demonstrated applications in antiviral, anticancer, and anti-inflammatory drug discovery. Its unique combination of covalent warhead and fluorine substitution pattern offers distinct advantages for targeting challenging biological targets. Future research will likely focus on expanding its therapeutic applications and optimizing drug-like properties for clinical translation.